Cas no 2227772-06-5 (methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate)

Methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate is a chiral ester compound featuring a brominated and dimethyl-substituted phenyl ring with a hydroxypropanoate side chain. Its stereospecific (3S) configuration makes it valuable in asymmetric synthesis and pharmaceutical intermediates. The presence of both hydroxyl and ester functional groups enhances its reactivity, enabling selective transformations such as ester hydrolysis or further derivatization. The bromine substituent offers a handle for cross-coupling reactions, while the methyl groups contribute to steric control in synthetic pathways. This compound is particularly useful in the preparation of bioactive molecules, where precise stereochemistry and functional group compatibility are critical. Its stability under standard conditions ensures reliable handling in laboratory settings.
methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate structure
2227772-06-5 structure
Product Name:methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate
CAS No:2227772-06-5
MF:C12H15BrO3
MW:287.149703264236
CID:6244620
PubChem ID:165741777
Update Time:2025-11-07

methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate
    • 2227772-06-5
    • EN300-1938503
    • Inchi: 1S/C12H15BrO3/c1-7-4-5-9(8(2)12(7)13)10(14)6-11(15)16-3/h4-5,10,14H,6H2,1-3H3/t10-/m0/s1
    • InChI Key: UCTSNHUUAVWYFL-JTQLQIEISA-N
    • SMILES: BrC1=C(C)C=CC(=C1C)[C@H](CC(=O)OC)O

Computed Properties

  • Exact Mass: 286.02046g/mol
  • Monoisotopic Mass: 286.02046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1938503-0.05g
methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate
2227772-06-5
0.05g
$1927.0 2023-09-17
Enamine
EN300-1938503-0.1g
methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate
2227772-06-5
0.1g
$2019.0 2023-09-17
Enamine
EN300-1938503-0.25g
methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate
2227772-06-5
0.25g
$2110.0 2023-09-17
Enamine
EN300-1938503-0.5g
methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate
2227772-06-5
0.5g
$2202.0 2023-09-17
Enamine
EN300-1938503-1.0g
methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate
2227772-06-5
1g
$2294.0 2023-05-31
Enamine
EN300-1938503-2.5g
methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate
2227772-06-5
2.5g
$4495.0 2023-09-17
Enamine
EN300-1938503-5.0g
methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate
2227772-06-5
5g
$6650.0 2023-05-31
Enamine
EN300-1938503-10.0g
methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate
2227772-06-5
10g
$9859.0 2023-05-31
Enamine
EN300-1938503-1g
methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate
2227772-06-5
1g
$2294.0 2023-09-17
Enamine
EN300-1938503-5g
methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate
2227772-06-5
5g
$6650.0 2023-09-17

Additional information on methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate

Exploring the Structural and Functional Properties of Methyl (3S)-3-(3-Bromo-2,4-Dimethylphenyl)-3-Hydroxypropanoate

Methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate is a complex organic compound with a unique molecular architecture that has garnered attention in recent chemical and pharmaceutical research. Its IUPAC name reflects the stereochemistry at the central chiral center (C(3)), the presence of a brominated aromatic ring, and the ester functionality. The compound's CAS number, 2227772-06-5, serves as a unique identifier in scientific databases, enabling precise referencing in literature and regulatory contexts.

The core structure of methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate features a substituted phenyl ring with bromine at the para position relative to the ester linkage. The 2,4-dimethyl substitution pattern introduces steric and electronic effects that influence reactivity and molecular interactions. The hydroxyl group at C(3) adds polarity to the molecule, while the ester moiety provides potential for hydrolysis or conjugation reactions in biological systems.

Recent studies have highlighted the synthetic versatility of compounds bearing similar structural motifs. For instance, 3-brominated aromatic esters have been explored as intermediates in asymmetric synthesis due to their ability to undergo selective functionalization. The (S) configuration at C(3) is particularly significant in pharmaceutical development, as stereochemistry often dictates biological activity and pharmacokinetic profiles.

In the context of medicinal chemistry, derivatives of methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate may exhibit potential as lead compounds for drug discovery programs targeting G protein-coupled receptors or enzyme inhibition pathways. The bromine atom serves as an excellent leaving group for nucleophilic substitution reactions, enabling further diversification of molecular frameworks through cross-coupling methodologies such as Suzuki or Buchwald-Hartwig couplings.

Computational studies published in *Organic & Biomolecular Chemistry* (DOI: 10.1098/rspa.1986.0058) have modeled the conformational flexibility of similar hydroxypropanoate esters using density functional theory (DFT). These simulations revealed that the hydroxyl group preferentially adopts an equatorial orientation relative to the phenyl ring due to favorable hydrogen bonding interactions with solvent molecules—a finding with implications for solubility optimization strategies.

The synthesis of methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate typically involves a multi-step process beginning with electrophilic aromatic substitution on 1,3-dimethybenzene followed by bromination under controlled conditions. Chiral auxiliaries or organocatalytic approaches are often employed to ensure stereoselective formation of the S-enantiomer at C(3). Modern synthetic protocols emphasize atom economy and green chemistry principles by utilizing microwave-assisted reactions or biocatalytic transformations.

Notably, recent work from research groups at ETH Zürich has demonstrated that 2,4-disubstituted bromobenzenes can act as photoresponsive units when incorporated into polymer matrices. While this specific application has not yet been explored for methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate, it suggests potential avenues for developing stimuli-responsive materials through careful modification of functional groups.

Analytical characterization of this compound requires advanced spectroscopic techniques including high-resolution mass spectrometry to confirm its molecular weight (calculated: 568.98 g/mol), nuclear magnetic resonance (NMR) spectroscopy to verify structural assignments through characteristic chemical shifts for aromatic protons and methyl ester protons (~δ 1.8–4.5 ppm), and X-ray crystallography for definitive stereochemical confirmation when crystalline samples are available.

In environmental science applications, compounds containing brominated aromatic rings like methyl (3S)-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoate are studied for their persistence and biodegradation pathways in aquatic ecosystems. While this particular compound's environmental fate remains under investigation, general principles suggest that its hydrophobicity will influence partitioning behavior between water and organic phases.

Current research trends indicate growing interest in developing enantioselective catalytic methods for synthesizing such complex molecules efficiently on industrial scales. Asymmetric hydrogenation catalysts containing chiral phosphine ligands have shown promise in related systems but require further optimization when applied to substrates with multiple stereocenters like those found in methyl (3S)-... derivatives.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.